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An In-depth Technical Guide to the Solubility of Basic Lead Carbonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of basic lead
carbonate, with the common formula 2PbCO₃·Pb(OH)₂, also known as hydrocerussite or white

lead. The document details its solubility in various solvents, presents available quantitative

data, outlines experimental protocols for solubility determination, and illustrates the chemical

pathways of its dissolution.

Introduction to Basic Lead Carbonate
Basic lead carbonate is a complex inorganic salt that has been historically significant as a

white pigment.[1] Its chemical and physical properties, particularly its solubility, are of critical

importance in various fields, including materials science, environmental science, and

toxicology. Understanding its behavior in different solvent systems is essential for applications

ranging from conservation of artworks to the remediation of lead-contaminated sites.[2]

Qualitative Solubility Overview
Basic lead carbonate is generally characterized by its low solubility in neutral aqueous

solutions and non-polar organic solvents. However, it readily dissolves in acidic and certain

alkaline solutions due to chemical reactions that transform the insoluble salt into soluble

species.
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Water: Insoluble.[3]

Ethanol: Insoluble.[3]

Acids (e.g., Acetic Acid, Nitric Acid): Soluble.[1][3] The carbonate and hydroxide components

of the salt react with acids in a neutralization reaction.

Alkaline Solutions (e.g., Sodium Hydroxide): Soluble. Dissolution in strong bases occurs due

to the formation of soluble plumbite complexes.[4][5]

Quantitative Solubility Data
Quantitative solubility data for basic lead carbonate is sparse in the literature, especially in

acidic and alkaline solutions where it is described as "soluble" without specific numerical

values. The majority of available quantitative data pertains to its dissolution in aqueous media

under varying pH and temperature conditions.

The dissolution equilibrium for basic lead carbonate (hydrocerussite) in water can be

represented by the following equation:

Pb₃(CO₃)₂(OH)₂(s) ⇌ 3Pb²⁺(aq) + 2CO₃²⁻(aq) + 2OH⁻(aq)

The solubility product constant (Ksp) for hydrocerussite has been reported with a log Ksp value

of -24.137.[2] This value can be used to estimate the theoretical solubility in pure water.

Table 1: Quantitative Solubility of Basic Lead Carbonate (Hydrocerussite) in Aqueous
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chembk.com/en/chem/Basic%20lead%20carbonate
https://www.chembk.com/en/chem/Basic%20lead%20carbonate
https://www.chembk.com/en/chem/basicleadcarbonate(2pbco3.pb(oh)2)
https://www.chembk.com/en/chem/Basic%20lead%20carbonate
https://www.reddit.com/r/chemistry/comments/qsxpd7/leads_reaction_with_sodium_hydroxide/
https://www.scientificbulletin.upb.ro/rev_docs_arhiva/full076_489166.pdf
https://www.benchchem.com/product/b072859?utm_src=pdf-body
https://www.benchchem.com/product/b072859?utm_src=pdf-body
https://www.researchgate.net/publication/318752026_Revised_aqueous_solubility_product_constants_and_a_simple_laboratory_synthesis_of_the_PbII_hydroxycarbonates_Plumbonacrite_and_hydrocerussite
https://www.benchchem.com/product/b072859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent/Condition Temperature
Solubility /
Dissolved Lead
Concentration

Reference(s)

Deionized Water

(theoretical)
25 °C log Ksp = -24.137 [2]

Water (pH 7.0,

moderate alkalinity)
20 °C ~70-80 µg/L [6]

Water (pH 8.0,

moderate alkalinity)
20 °C ~72.73 µg/L [6]

Water (pH 9.5,

moderate alkalinity)
20 °C

Increased solubility

relative to pH 7-8
[6]

Water (pH 7.0,

moderate alkalinity)
5 °C ~50 µg/L [6]

Water (pH 8.0,

moderate alkalinity)
5 °C ~53.20 µg/L [6]

Water (pH 9.5,

moderate alkalinity)
5 °C

Increased solubility

relative to pH 7-8
[6]

Note: The data from Mohammadzadeh et al. (2015) represents the final dissolved lead

concentration after 45 days of batch dissolution experiments and provides a practical measure

of its solubility under those specific water chemistry conditions.[6]

Dissolution Mechanisms and Pathways
The dissolution of basic lead carbonate is not a simple physical process but involves chemical

reactions that are highly dependent on the solvent system.

Dissolution in Water
In pure water, basic lead carbonate establishes a simple dissolution equilibrium, as shown in

the Ksp equation above. The solubility is very low due to the stability of the crystal lattice.
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Diagram 1: Dissolution Equilibrium of Basic Lead Carbonate in Water

Pb₃(CO₃)₂(OH)₂(s)
(Basic Lead Carbonate)

3Pb²⁺(aq) + 2CO₃²⁻(aq) + 2OH⁻(aq)
(Aqueous Ions)

Dissolution (Ksp)Precipitation

Diagram 2: Dissolution Pathway of Basic Lead Carbonate in Acid

Solid Phase Aqueous Phase (Acidic)

Pb₃(CO₃)₂(OH)₂(s)

3Pb²⁺(aq) + 2CO₃²⁻(aq) + 2OH⁻(aq)

Initial Dissolution

3Pb²⁺(aq) + 2H₂O(l) + 2CO₂(g)

Reaction

+ 6H⁺
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Diagram 3: Dissolution Pathway of Basic Lead Carbonate in Alkali

Solid Phase Aqueous Phase (Alkaline)

Pb₃(CO₃)₂(OH)₂(s)

3Pb²⁺(aq) + 2CO₃²⁻(aq) + 2OH⁻(aq)

Initial Dissolution

3[Pb(OH)₃]⁻(aq) + 2CO₃²⁻(aq)

Complexation

+ OH⁻ (excess)
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Diagram 4: General Experimental Workflow for Solubility Determination

Start

Add excess basic lead
carbonate to solvent

Equilibrate mixture
(e.g., shake at constant temp.)

Separate solid and liquid phases
(e.g., filtration, centrifugation)

Analyze supernatant for
dissolved lead concentration

Calculate Solubility
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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